Cas no 5791-05-9 (5-chloro-2-oxobenzoxazoline-6-sulphonyl chloride)

• Product Name: 5-chloro-2-oxobenzoxazoline-6-sulphonyl chloride
• CAS No: 5791-05-9
• MF: C₇H₃Cl₂NO₄S
• MW: 268.074018716812
• CID: 1607443
• PubChem ID: 79853
• Update Time: 2025-04-21

5-chloro-2-oxobenzoxazoline-6-sulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-oxobenzoxazoline-6-sulphonyl chloride
• 5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
• 5-Chloro-2-oxobenzoxazoline-6-sulphonyl chloride; 5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
• CS-0261406
• DTXSID20973500
• 5791-05-9
• 5-chloro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride
• 5-Chloro-2,3-dihydro-2-oxobenzoxazole-6-sulfonic acid chloride
• EN300-78394
• 5-chloro-6-chlorosulfonyl-3H-benzooxazol-2-one
• 5-chloro-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonylchloride
• Z425364766
• 5-chloro-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
• 5-Chloro-2-oxo-2,3-dihydro-benzooxazole-6-sulfonyl chloride
• DB-332905
• NS00048120
• AKOS009493121
• SCHEMBL5636690
• EINECS 227-326-8

• Inchi： 1S/C7H3Cl2NO4S/c8-3-1-4-5(14-7(11)10-4)2-6(3)15(9,12)13/h1-2H,(H,10,11)
• InChI Key： BILROERYVIUOEP-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1S(=O)(=O)Cl)OC(N2)=O

Computed Properties

• Exact Mass: 266.91609
• Monoisotopic Mass: 266.9159841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47